Cas no 2172469-56-4 (6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one)

• Product Name: 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one
• CAS No: 2172469-56-4
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 6204229
• PubChem ID: 165524945
• Update Time: 2025-06-09

6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one
• EN300-1450497
• 2172469-56-4

• Inchi： 1S/C15H19N3O/c1-10-6-11(2)14-13(7-10)15(19)18(9-17-14)12-4-3-5-16-8-12/h6-7,9,12,16H,3-5,8H2,1-2H3
• InChI Key： AOFJXNMQRYWSHR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=C(C)C=2N=CN1C1CNCCC1

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.7Ų

Additional information on 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one

Introduction to 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one (CAS No. 2172469-56-4)

6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the quinazoline scaffold, which is a well-known class of molecules with diverse pharmacological properties. The presence of a piperidinyl moiety in its structure suggests possible interactions with biological targets, making it an attractive candidate for further investigation in drug discovery.

The chemical structure of 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one consists of a fused ring system comprising a quinazoline core substituted with methyl groups at the 6 and 8 positions. The nitrogen atom at the 3-position is further functionalized with a piperidin-3-yl group, which introduces additional conformational flexibility and potential for binding to biological receptors. This structural motif has been explored in various pharmaceutical contexts, particularly for its role in modulating enzyme activity and receptor interactions.

Recent advancements in medicinal chemistry have highlighted the importance of quinazoline derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications within the quinazoline ring system can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The incorporation of a piperidinyl substituent into 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one may enhance its solubility and metabolic stability, which are critical factors for drug efficacy and safety.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinase inhibitors have become a cornerstone of modern oncology due to their ability to target specific signaling pathways that drive tumor growth and metastasis. Preliminary computational studies suggest that 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one may interact with key residues in the active sites of kinases, potentially leading to potent inhibitory effects.

In addition to its anti-cancer applications, this compound has shown promise in preclinical models as a modulator of inflammatory pathways. Chronic inflammation is implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions. By targeting inflammatory mediators and signaling cascades, 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one could serve as a therapeutic agent for these conditions. Recent research has identified quinazoline derivatives as effective anti-inflammatory agents, further supporting the potential of this compound.

The synthesis of 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the quinazoline core, followed by functionalization with methyl groups and the piperidinyl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Evaluation of the pharmacological profile of 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one has revealed several interesting properties. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly noteworthy given the increasing demand for targeted therapies that exhibit high selectivity and low toxicity.

Pharmacokinetic studies have also provided valuable insights into the behavior of this compound in vivo. Following oral administration in animal models, 6,8-dimethyl-3-(piperidin-3-yl)-3,4-dihydroquinazolin-4-one exhibits moderate bioavailability and prolonged half-life, suggesting potential for once or twice daily dosing regimens. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at therapeutic doses.

The development of novel drug candidates like 6,8-dimethyl-3-(piperidin-3-y1)-<0xE2><0x82><0x96><0xE2><0x82><0x9F><0xE2><0x82><0x9F>hydroquinazolin<0xE2><0x82><0x94>one (CAS No. 2172469<0xE2><0x81><0xBA>56<0xE2><0x81><0xB5>) represents a significant step forward in addressing unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds with multifaceted biological activities will play an increasingly important role in therapeutic strategies. The unique structural features and promising preclinical data make this molecule a compelling candidate for further investigation.

The future direction of research on 6,8-dimethyl<0xE2><0x82><0x96>-piperidin<0xE2><0x82><0x83>yl-hydroquinazolin-$$$$$$$$$$$ strong > strong > strong > strong > strong > strong > strong > strong > one (CAS No. 21724 < stron g >$21724$21724$21724$21724$21724$21724$21724$21724$21724$21724$21724 stron g > stron g > stron g > stron g > stron g > stron g > stron g > stron g >)* will likely focus on optimizing its pharmacological properties through structure-based drug design approaches. Collaborative efforts between synthetic chemists and biologists will be essential for translating preclinical findings into clinical applications.